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Introduction: IKs124, also known as CHIR-124, is a potent and highly selective small-molecule
inhibitor of Checkpoint Kinase 1 (Chk1).[1][2] Chk1 is a critical serine/threonine kinase that
plays a central role in the DNA damage response (DDR), particularly in regulating the S and
G2-M cell cycle checkpoints.[1][3][4] In response to DNA damage, Chk1 is activated and
phosphorylates downstream targets, such as the Cdc25 phosphatase family, leading to their
inactivation and subsequent cell cycle arrest. This arrest allows time for DNA repair before the
cell enters mitosis.

Many cancer cells have a defective G1 checkpoint, often due to p53 mutations, making them
heavily reliant on the G2-M checkpoint for survival after DNA damage induced by
chemotherapy or radiation. By inhibiting Chk1, IKs124 abrogates the G2-M checkpoint, forcing
cancer cells with damaged DNA to prematurely enter mitosis. This leads to a phenomenon
known as mitotic catastrophe and subsequent apoptosis, thereby potentiating the cytotoxic
effects of DNA-damaging agents. These notes provide an overview of IKs124's properties and
detailed protocols for its application in G2-M checkpoint abrogation studies.

Quantitative Data Summary
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The following tables summarize the key quantitative parameters of IKs124 (CHIR-124) from in

vitro and cellular assays.

Table 1: In Vitro Kinase Inhibitory Activity

Selectivity vs.

Target Kinase IC50 (nM) . Reference
Other Kinases

Chk1 0.3 >2,000-fold vs. Chk2
500- to 5,000-fold vs.

Chk1 0.3
CDK2/4 and Cdc2

PDGFR 6.6

FLT3 5.8

Table 2: Cellular Activity and Combination Effects
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of IKs124 and a typical experimental

workflow for studying G2-M checkpoint abrogation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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